Cas no 52054-32-7 (9H-Thioxanthene-2,5-dicarboxylic acid, 9-oxo-)
52054-32-7 structure
Product Name:9H-Thioxanthene-2,5-dicarboxylic acid, 9-oxo-
CAS No:52054-32-7
MF:C15H8O5S
MW:300.286023139954
CID:360778
PubChem ID:20317752
Update Time:2025-04-19
9H-Thioxanthene-2,5-dicarboxylic acid, 9-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Thioxanthene-2,5-dicarboxylic acid, 9-oxo-
- 9-oxothioxanthene-2,5-dicarboxylic acid
- 52054-32-7
- SCHEMBL11631577
- DTXSID80605133
- 9-OXO-9H-THIOXANTHENE-2,5-DICARBOXYLIC ACID
-
- Inchi: 1S/C15H8O5S/c16-12-8-2-1-3-9(15(19)20)13(8)21-11-5-4-7(14(17)18)6-10(11)12/h1-6H,(H,17,18)(H,19,20)
- InChI Key: JRRIYAUXPANRPX-UHFFFAOYSA-N
- SMILES: S1C2C=CC(C(=O)O)=CC=2C(C2C=CC=C(C(=O)O)C1=2)=O
Computed Properties
- Exact Mass: 300.00924
- Monoisotopic Mass: 300.00924453g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 117Ų
Experimental Properties
- PSA: 91.67
9H-Thioxanthene-2,5-dicarboxylic acid, 9-oxo- Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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